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Compound of Interest

Compound Name: 2(3H)-Furanone, 5-fluorodihydro-

CAS No.: 2343-90-0

Cat. No.: B12273148

Get Quote

Nomenclature & Structural Definition
Before analyzing reactivity, it is critical to define the specific isomers, as standard nomenclature

can be ambiguous.[1] This guide focuses on the 5-substituted derivatives (also known as

-substituted), where the halogen is attached to the anomeric carbon adjacent to the ring
oxygen.

Systematic Name: 5-Halo-dihydrofuran-2(3H)-one.

Chemical Class: Cyclic

-halo ethers (Lactone-equivalent of glycosyl halides).[1]

Structure:

5-Fluoro-GBL: A cyclic hemiacetal fluoride.[1] The C–F bond is short, strong, and highly

polarized.[1]

5-Bromo-GBL: A cyclic hemiacetal bromide.[1] The C–Br bond is long, weak, and labile.[1]
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Note on Isomers: If your interest lies in alpha-halogenation (position 3, adjacent to the

carbonyl), the reactivity profile is entirely different (enolate chemistry). However, "5-halo" strictly

refers to the acetal position, which dictates the unique "glycosyl donor" reactivity described

below.[1]

Executive Summary: Reactivity Matrix
The core difference lies in the activation energy required to break the carbon-halogen bond.[1]

5-Fluoro-GBL acts as a "latent" electrophile (stable until activated), whereas 5-Bromo-GBL is a

"hot" electrophile (reactive and unstable).[1]

Feature 5-Fluoro-GBL 5-Bromo-GBL

Bond Dissociation Energy

(BDE)
High (~115 kcal/mol for C-F) Low (~72 kcal/mol for C-Br)

Thermal Stability High: Distillable, stable at RT.

Low: Prone to

elimination/hydrolysis; often

generated in situ.[1]

Hydrolytic Stability

Resistant: Stable to moisture;

requires acid catalysis to

hydrolyze.[1]

Labile: Fumes in air; rapid

hydrolysis to succinic

semialdehyde.[1]

Leaving Group Ability

Poor: Requires strong Lewis

Acid (e.g., BF

, TMSOTf).[1]

Excellent: Leaves

spontaneously or with mild

promotion (Ag

).

Primary Application
Stable precursor for controlled

glycosylation-like couplings.[1]

Reactive intermediate for

radical reactions or rapid

nucleophilic trapping.[1]
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Detailed Reactivity Profile
Stability and Handling[1]

5-Fluoro-GBL: The high electronegativity of fluorine creates a strong C–F bond that is

shortened by the anomeric effect (overlap of oxygen lone pair with

). This compound is typically a stable liquid that can be purified by distillation and stored in
plastic or glass (if moisture-free).[1] It is the preferred "shelf-stable" donor.[1]

5-Bromo-GBL: The large bromine atom creates a weaker bond with poor orbital overlap.[1] It

is highly susceptible to hydrolysis (releasing HBr) and elimination (forming the unsaturated

2(5H)-furanone). It is rarely isolated; instead, it is synthesized and used immediately in

solution.[1]

Nucleophilic Substitution (The "Glycosylation"
Mechanism)
Both compounds serve as electrophilic donors to introduce the butyrolactone moiety onto

nucleophiles (alcohols, amines, arenes).[1] The mechanism follows an

-like pathway involving an oxocarbenium ion intermediate.[1]

The Fluoride Pathway (Hard Activation): Because fluoride is a poor leaving group, 5-fluoro-

GBL requires "hard" Lewis acids (e.g.,

,

, or TMSOTf) to coordinate the fluorine. This complexation pulls electron density, triggering
the departure of

and formation of the oxocarbenium ion.[1]

Advantage:[1][2][3] Controlled reaction onset; compatible with acid-stable protecting

groups.[1]

The Bromide Pathway (Soft Activation): Bromide leaves easily.[1] Reaction can be promoted

by "soft" thiophilic or halophilic metals (e.g.,
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,

) or simply by thermal heating in polar solvents.[1]

Advantage:[1][3][4] Mild conditions (neutral pH possible with Ag salts).[1]

Disadvantage:[1] High background reactivity leads to side products (elimination).[1]

Reaction Mechanism Diagram
The following diagram illustrates the divergent activation pathways converging on the common

reactive oxocarbenium intermediate.

5-Fluoro-GBL
(Latent Electrophile)

Oxocarbenium Ion
(Reactive Intermediate) Slow Activation

(Requires LA)

5-Bromo-GBL
(Reactive Electrophile)

 Fast Ionization
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Soft Promoter
(AgOTf, Heat)

5-Substituted GBL
(O/N/C-Glycoside Analog)

 Nucleophile (Nu-H)

Click to download full resolution via product page

Figure 1: Divergent activation pathways for 5-fluoro vs. 5-bromo-GBL converging on the

oxocarbenium ion.

Experimental Protocols
Synthesis of 5-Bromo-GBL (In Situ)
Use this protocol for immediate coupling reactions.[1]

Precursor: Dissolve 5-hydroxy-gamma-butyrolactone (or succinic semialdehyde) in dry DCM.

Reagent: Add

(1.1 equiv) and

(1.1 equiv) at 0°C (Appel reaction conditions).

Observation: The solution turns slightly yellow.[1]
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Usage: Do not isolate. Add the nucleophile and a base (e.g., pyridine) directly to the mixture.

[1]

Alternative: Radical bromination of GBL with NBS/AIBN often yields a mixture of 3-bromo

(alpha) and 5-bromo (gamma) products and is less regioselective.

Synthesis of 5-Fluoro-GBL (Stable Donor)
Use this protocol to prepare a stock reagent.[1]

Precursor: 5-Hydroxy-gamma-butyrolactone (in equilibrium with succinaldehyde).[1]

Reagent: Treat with DAST (Diethylaminosulfur trifluoride) in

at -78°C.

Workup: Quench with solid

, filter, and concentrate.

Purification: Vacuum distillation yields 5-fluoro-GBL as a clear oil.[1]

Coupling: To react, dissolve in dry ether, add nucleophile, and add

(0.1–1.0 equiv) at -20°C.

Comparative Data: Reaction with Methanol
To illustrate the practical difference, consider the reaction with methanol to form 5-methoxy-

GBL:
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Parameter Using 5-Fluoro-GBL Using 5-Bromo-GBL

Conditions
MeOH,

(cat), 0°C, 2h

MeOH,

(1 equiv), RT, 30 min

Yield High (>85%) Moderate (60-70%)

Side Products Minimal (trace hydrolysis)
Elimination to 2(5H)-furanone;

HBr generation

Purification Simple evaporation/filtration
Requires removal of silver

salts and acid neutralization

Conclusion for Researchers
Choose 5-Fluoro-GBL when you need a robust, handleable reagent for complex multistep

synthesis where mild conditions are insufficient or where the donor must survive other steps.

[1]

Choose 5-Bromo-GBL for "one-pot" transformations where the lactone is generated and

trapped immediately, or when Lewis acids (needed for F activation) are incompatible with

your substrate.[1]
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fluorinated lactone stability).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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